molecular formula C19H21N3O2 B5586484 2-{[(4-benzyl-1-piperazinyl)imino]methyl}benzoic acid CAS No. 303092-65-1

2-{[(4-benzyl-1-piperazinyl)imino]methyl}benzoic acid

Cat. No. B5586484
CAS RN: 303092-65-1
M. Wt: 323.4 g/mol
InChI Key: IJHBVMFIACHIBB-XSFVSMFZSA-N
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Description

2-{[(4-benzyl-1-piperazinyl)imino]methyl}benzoic acid, also known as BI-1, is a small molecule that has been studied for its potential therapeutic effects on various diseases. This compound was first identified as a suppressor of Bax-induced cell death and has since been shown to have anti-apoptotic, anti-oxidant, and neuroprotective properties.

Mechanism of Action

The exact mechanism of action of 2-{[(4-benzyl-1-piperazinyl)imino]methyl}benzoic acid is not fully understood, but it is believed to involve the regulation of calcium homeostasis and ER stress response. 2-{[(4-benzyl-1-piperazinyl)imino]methyl}benzoic acid has been shown to interact with various proteins involved in calcium signaling and ER stress, including the inositol 1,4,5-trisphosphate receptor (IP3R), the ryanodine receptor (RyR), and the ER chaperone protein BiP. By modulating these pathways, 2-{[(4-benzyl-1-piperazinyl)imino]methyl}benzoic acid can prevent the accumulation of misfolded proteins and reduce cell death.
Biochemical and Physiological Effects:
2-{[(4-benzyl-1-piperazinyl)imino]methyl}benzoic acid has been shown to have a number of biochemical and physiological effects, including the reduction of oxidative stress, the inhibition of apoptosis, and the enhancement of mitochondrial function. These effects are thought to be mediated by the regulation of calcium signaling and ER stress response pathways.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-{[(4-benzyl-1-piperazinyl)imino]methyl}benzoic acid is its ability to protect cells from apoptosis induced by a variety of stimuli, making it a useful tool for studying cell death pathways. However, 2-{[(4-benzyl-1-piperazinyl)imino]methyl}benzoic acid can also have off-target effects on other cellular processes, and its mechanism of action is not fully understood, which can make interpretation of results challenging. Additionally, 2-{[(4-benzyl-1-piperazinyl)imino]methyl}benzoic acid can be difficult to work with due to its low solubility in aqueous solutions.

Future Directions

There are a number of future directions for research on 2-{[(4-benzyl-1-piperazinyl)imino]methyl}benzoic acid, including the identification of its molecular targets and the development of more potent and selective analogs. Additionally, 2-{[(4-benzyl-1-piperazinyl)imino]methyl}benzoic acid has shown promise as a therapeutic agent for a variety of diseases, and further studies are needed to determine its efficacy and safety in clinical trials. Finally, the role of 2-{[(4-benzyl-1-piperazinyl)imino]methyl}benzoic acid in other cellular processes, such as autophagy and immune response, remains to be fully elucidated.

Synthesis Methods

The synthesis of 2-{[(4-benzyl-1-piperazinyl)imino]methyl}benzoic acid involves a multi-step process that includes the reaction of 4-benzylpiperazine with formaldehyde, followed by the reaction with 2-formylbenzoic acid. The final product is purified by column chromatography and characterized by NMR and mass spectrometry. This method has been optimized for high yield and purity, making it suitable for large-scale production.

Scientific Research Applications

2-{[(4-benzyl-1-piperazinyl)imino]methyl}benzoic acid has been extensively studied for its potential therapeutic effects on various diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. In vitro studies have shown that 2-{[(4-benzyl-1-piperazinyl)imino]methyl}benzoic acid can protect cells from apoptosis induced by a variety of stimuli, including oxidative stress, ER stress, and mitochondrial dysfunction. In vivo studies have demonstrated that 2-{[(4-benzyl-1-piperazinyl)imino]methyl}benzoic acid can improve cardiac function, reduce infarct size, and enhance neuronal survival in animal models of ischemia/reperfusion injury and neurodegenerative diseases.

properties

IUPAC Name

2-[(E)-(4-benzylpiperazin-1-yl)iminomethyl]benzoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H21N3O2/c23-19(24)18-9-5-4-8-17(18)14-20-22-12-10-21(11-13-22)15-16-6-2-1-3-7-16/h1-9,14H,10-13,15H2,(H,23,24)/b20-14+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IJHBVMFIACHIBB-XSFVSMFZSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1CC2=CC=CC=C2)N=CC3=CC=CC=C3C(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1CN(CCN1CC2=CC=CC=C2)/N=C/C3=CC=CC=C3C(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H21N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

323.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

303092-65-1
Record name 2-(((4-BENZYL-1-PIPERAZINYL)IMINO)METHYL)BENZOIC ACID
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Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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